Cas no 152831-97-5 (Ethyl 4-cyano-2-oxobutyrate)
Ethyl 4-cyano-2-oxobutyrate structure
Product Name:Ethyl 4-cyano-2-oxobutyrate
CAS No:152831-97-5
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD01319626
CID:1075407
PubChem ID:15089956
Update Time:2025-04-20
Ethyl 4-cyano-2-oxobutyrate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2-oxobutyrate
- ethyl 4-cyano-2-oxobutanoate
- ETHYL4-CYANO-2-OXOBUTYRATE
- DTXSID10568045
- SCHEMBL1539082
- NNGWXXJZRSLTDP-UHFFFAOYSA-N
- AKOS006275883
- 152831-97-5
- DB-208924
- ethyl 4-cyano-2-oxo-butanoate
- MFCD01319626
-
- MDL: MFCD01319626
- Inchi: 1S/C7H9NO3/c1-2-11-7(10)6(9)4-3-5-8/h2-4H2,1H3
- InChI Key: NNGWXXJZRSLTDP-UHFFFAOYSA-N
- SMILES: O(C(C(CCC#N)=O)=O)CC
Computed Properties
- Exact Mass: 155.05800
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.16000
- LogP: 0.42238
Ethyl 4-cyano-2-oxobutyrate Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl 4-cyano-2-oxobutyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200952-1g |
Ethyl 4-cyano-2-oxobutyrate |
152831-97-5 | 97% | 1g |
£452.00 | 2022-03-01 | |
| Fluorochem | 200952-2g |
Ethyl 4-cyano-2-oxobutyrate |
152831-97-5 | 97% | 2g |
£745.00 | 2022-03-01 | |
| Fluorochem | 200952-5g |
Ethyl 4-cyano-2-oxobutyrate |
152831-97-5 | 97% | 5g |
£1715.00 | 2022-03-01 | |
| abcr | AB360873-1 g |
Ethyl 4-cyano-2-oxobutyrate, 97%; . |
152831-97-5 | 97% | 1g |
€709.00 | 2023-04-26 | |
| abcr | AB360873-2 g |
Ethyl 4-cyano-2-oxobutyrate, 97%; . |
152831-97-5 | 97% | 2g |
€1118.50 | 2023-04-26 | |
| abcr | AB360873-1g |
Ethyl 4-cyano-2-oxobutyrate, 97%; . |
152831-97-5 | 97% | 1g |
€709.00 | 2025-02-15 | |
| abcr | AB360873-2g |
Ethyl 4-cyano-2-oxobutyrate, 97%; . |
152831-97-5 | 97% | 2g |
€1118.50 | 2025-02-15 | |
| abcr | AB360873-5g |
Ethyl 4-cyano-2-oxobutyrate, 97%; . |
152831-97-5 | 97% | 5g |
€2464.20 | 2025-02-15 | |
| abcr | AB360873-5 g |
Ethyl 4-cyano-2-oxobutyrate, 97%; . |
152831-97-5 | 97% | 5g |
€2464.20 | 2023-04-26 | |
| A2B Chem LLC | AE83806-1g |
Ethyl 4-cyano-2-oxobutyrate |
152831-97-5 | 97% | 1g |
$488.00 | 2024-04-20 |
Ethyl 4-cyano-2-oxobutyrate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
152831-97-5 (Ethyl 4-cyano-2-oxobutyrate) Related Products
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